Cas no 1038383-13-9 (3H-1,2,4-Triazole-3-thione, 5-ethyl-2,4-dihydro-4-(2,2,2-trifluoroethyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-ethyl-2,4-dihydro-4-(2,2,2-trifluoroethyl)-
• CAS No: 1038383-13-9
• MF: C₆H₈F₃N₃S
• MW: 211.208029747009
• CID: 5296319
• Update Time: 2025-06-29

3H-1,2,4-Triazole-3-thione, 5-ethyl-2,4-dihydro-4-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 5-ethyl-2,4-dihydro-4-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C6H8F3N3S/c1-2-4-10-11-5(13)12(4)3-6(7,8)9/h2-3H2,1H3,(H,11,13)
• InChI Key： VOUQURARJRLDBJ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC)N1CC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.6
• Topological Polar Surface Area: 59.7

Additional information on 3H-1,2,4-Triazole-3-thione, 5-ethyl-2,4-dihydro-4-(2,2,2-trifluoroethyl)-

Recent Advances in the Study of 3H-1,2,4-Triazole-3-thione, 5-ethyl-2,4-dihydro-4-(2,2,2-trifluoroethyl)- (CAS: 1038383-13-9)

The compound 3H-1,2,4-Triazole-3-thione, 5-ethyl-2,4-dihydro-4-(2,2,2-trifluoroethyl)- (CAS: 1038383-13-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazole-thione core and trifluoroethyl substituent, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of antimicrobial and anticancer research.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry (2023) detailed a novel one-pot synthesis method that significantly improves yield and purity compared to traditional multi-step approaches. The method involves the condensation of ethyl hydrazinecarboxylate with trifluoroethyl isothiocyanate, followed by cyclization under mild acidic conditions. This streamlined synthesis not only enhances the scalability of production but also reduces the environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3H-1,2,4-Triazole-3-thione, 5-ethyl-2,4-dihydro-4-(2,2,2-trifluoroethyl)- exhibits potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve the disruption of bacterial cell wall synthesis, as evidenced by electron microscopy studies showing abnormal cell morphology in treated samples. Additionally, molecular docking simulations suggest strong binding affinity to key enzymes involved in peptidoglycan biosynthesis, further supporting its potential as an antimicrobial agent.

Beyond its antimicrobial properties, recent research has explored the anticancer potential of this triazole-thione derivative. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound induces apoptosis in several cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells. The apoptotic effect was found to be mediated through the activation of caspase-3 and -9, along with the downregulation of anti-apoptotic proteins such as Bcl-2. Interestingly, the trifluoroethyl group was identified as a critical structural feature for this activity, as analogs lacking this moiety showed significantly reduced efficacy.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-like properties. Results indicate favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. However, challenges remain in optimizing metabolic stability, as the compound undergoes rapid hepatic clearance in preclinical models. Current efforts are focused on structural modifications to improve metabolic resistance while maintaining biological activity.

In conclusion, 3H-1,2,4-Triazole-3-thione, 5-ethyl-2,4-dihydro-4-(2,2,2-trifluoroethyl)- (CAS: 1038383-13-9) represents a versatile scaffold with significant potential in drug discovery. Its dual antimicrobial and anticancer activities, coupled with recent advances in synthesis and structural optimization, position it as a compelling candidate for further development. Future research directions may include the exploration of combination therapies, targeted delivery systems, and expanded structure-activity relationship studies to fully unlock its therapeutic potential.